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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on scaling

up traditional Şalgam fermentation.

Troubleshooting Guide
This guide addresses specific issues that may arise during the scaling-up of Şalgam

fermentation experiments.
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Problem Potential Causes Recommended Solutions

Low Acidity / High pH

- Insufficient lactic acid

bacteria (LAB) activity.-

Fermentation temperature is

too low.[1] - Incorrect salt

concentration.[2][3]

- Ensure the use of a viable

and active sourdough or

starter culture.- Optimize

fermentation temperature

(around 25°C is often used).[2]

- Verify salt concentration is

within the optimal range

(typically 1-2%).[3]

Off-Flavors and Odors

- Contamination with spoilage

microorganisms (e.g., certain

yeasts or molds).[2][4] -

Imbalance in the microbial

population (e.g., overgrowth of

heterofermentative LAB

leading to excess acetic acid).

[2]

- Implement strict sanitation

protocols for all equipment.-

Use a defined starter culture to

ensure consistent microbial

populations.- Control

fermentation temperature to

favor the growth of desired

LAB.[1]

Inconsistent Batch-to-Batch

Quality

- Lack of a standardized

production method.[2][5][6] -

Variations in raw material

quality (e.g., sugar content of

carrots).- Spontaneous

fermentation with variable

natural microflora.[2]

- Adopt a standardized

protocol for raw material

preparation and fermentation

conditions.- Consider using a

consistent starter culture

instead of relying on

spontaneous fermentation.[3] -

Monitor and control key

parameters like temperature

and pH throughout the

process.

Slow or Stalled Fermentation

- Fermentation temperature is

too high or too low.[1] -

Insufficient fermentable sugars

in the raw materials.- High

initial salt concentration

inhibiting microbial growth.[7]

- Maintain optimal fermentation

temperature.[1] - Analyze the

sugar content of raw materials

and adjust if necessary.-

Ensure the salt concentration

is not excessively high.[8]
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Visible Mold Growth or Film

Formation

- Aerobic conditions on the

surface of the ferment.-

Contamination from equipment

or the environment.

- Ensure anaerobic conditions

by keeping the raw materials

submerged in the brine.[7] -

Skim off any surface film or

mold immediately.[7] -

Reinforce sanitation

procedures.

Gas Buildup and Container

Bulging

- Excessive yeast activity

leading to high carbon dioxide

production.[9]

- If using a sealed container,

periodically release the

pressure.[7] - Consider using a

fermentation lock to allow gas

to escape while maintaining

anaerobic conditions.- Control

the fermentation temperature

to manage yeast activity.

Frequently Asked Questions (FAQs)
1. What are the key microorganisms involved in Şalgam fermentation?

Şalgam fermentation is primarily driven by lactic acid bacteria (LAB) and yeasts.[10][11]

Dominant LAB species often include Lactobacillus plantarum, Lactobacillus paracasei, and

Lactobacillus brevis.[2][12] Yeasts, such as Saccharomyces cerevisiae, also play a role in the

development of flavor and aroma.[2][12]

2. What is the difference between the traditional and direct methods of Şalgam production?

The traditional method involves a two-stage fermentation process: first, a sourdough

fermentation (3-5 days) to enrich for LAB and yeasts, followed by the main fermentation with

the addition of black carrots and turnips (10-12 days).[2][13] The direct method omits the initial

sourdough fermentation, and all ingredients are fermented together for a shorter period (4-5

days).[2]

3. What are the optimal fermentation parameters for scaling up?
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While there is no single standard, successful fermentation is typically achieved at a

temperature of around 25°C for 3-10 days, depending on the method used.[2] The salt

concentration is crucial for controlling microbial growth and is generally maintained at 1-2%.[3]

4. How can I ensure a consistent product when scaling up?

The lack of a standardized production method is a major challenge.[2][5][6] To improve

consistency, it is recommended to:

Use a defined starter culture of known LAB and yeast strains.[3]

Standardize the quantities and quality of raw materials.

Strictly control fermentation parameters such as temperature, salt concentration, and pH.

5. What are the common causes of spoilage in large-scale Şalgam production?

Spoilage is often caused by the growth of undesirable yeasts and molds, which can lead to off-

flavors and changes in texture.[2][4] Contamination can originate from raw materials or

inadequate sanitation of equipment.[9] Maintaining anaerobic conditions and appropriate salt

levels can help prevent spoilage.[2]

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on Şalgam

fermentation.

Table 1: Physicochemical Parameters of Şalgam

Parameter Range Reference

pH 3.28 - 3.8 [3][12]

Total Acidity (as lactic acid) 4.95 - 9.27 g/L [2][3]

Salt (NaCl) 13.7 - 19.7 g/L [2]

Ethanol 0.79 - 7.30 g/L [2][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.mdpi.com/2306-5710/3/4/49
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.mdpi.com/2306-5710/3/4/49
https://www.researchgate.net/publication/337533773_36_Shalgam_Salgam_A_Traditional_Turkish_Lactic_Acid_Fermented_Beverage_Based_on_Black_Carrot
https://www.researchgate.net/figure/The-production-of-shalgam-by-traditional-method_fig1_233338426
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.mdpi.com/2306-5710/3/4/49
https://pubmed.ncbi.nlm.nih.gov/39653493/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918790/
https://www.mdpi.com/2306-5710/3/4/49
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.researchgate.net/publication/292315746_Microbiological_and_chemical_properties_of_a_drink_called_Salgam
https://www.mdpi.com/2306-5710/3/4/49
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://www.researchgate.net/publication/337533773_36_Shalgam_Salgam_A_Traditional_Turkish_Lactic_Acid_Fermented_Beverage_Based_on_Black_Carrot
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Microbial Counts in Şalgam

Microbial Group Count Range (log cfu/mL) Reference

Lactic Acid Bacteria (LAB) 6.97 - 8.89 [2][12][14]

Yeasts 5.64 - 8.79 [2][12][14]

Total Mesophilic Aerobic

Bacteria
6.72 - 7.46 [2]

Experimental Protocols
1. Protocol for Determination of Total Titratable Acidity

Objective: To quantify the total acid content in a Şalgam sample, expressed as g/L of lactic

acid.

Materials:

10 mL Şalgam sample

0.1 N Sodium Hydroxide (NaOH) solution

Phenolphthalein indicator

Burette, beaker, and graduated cylinder

Methodology:

Pipette 10 mL of the Şalgam sample into a beaker.

Add 2-3 drops of phenolphthalein indicator.

Titrate the sample with 0.1 N NaOH from the burette until a faint pink color persists for at

least 30 seconds.

Record the volume of NaOH used.
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Calculate the total acidity using the following formula: Total Acidity (g/L as lactic acid) = (V

× N × 90) / S Where:

V = Volume of NaOH used (mL)

N = Normality of NaOH (0.1 N)

90 = Equivalent weight of lactic acid

S = Volume of the sample (10 mL)

2. Protocol for Enumeration of Lactic Acid Bacteria (LAB)

Objective: To determine the viable count of LAB in a Şalgam sample.

Materials:

Şalgam sample

Sterile saline solution (0.85% NaCl)

De Man, Rogosa and Sharpe (MRS) agar

Petri dishes

Incubator

Methodology:

Perform serial dilutions of the Şalgam sample in sterile saline solution (e.g., 10⁻¹ to 10⁻⁷).

Plate 0.1 mL of appropriate dilutions onto MRS agar plates in duplicate using the spread

plate technique.

Incubate the plates anaerobically (or in a CO₂ enriched atmosphere) at 30°C for 48-72

hours.

Count the colonies on plates containing 30-300 colonies.
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Calculate the LAB count (cfu/mL) using the following formula: cfu/mL = (Number of

colonies × Dilution factor) / Volume plated (mL)

Visualizations
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Caption: Experimental workflow for Şalgam fermentation and analysis.
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Caption: Key factors influencing Şalgam fermentation outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b12772139?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

